1,3,5-Octatriene
Description
1,3,5-octatriene is an unbranched eight-carbon alkatriene with the three double bonds located at positions 1, 3 and 5.
Scientific Research Applications
Kinetics and Isotope Effects
- Kinetics and Deuterium Kinetic Isotope Effects : The thermal isomerization of cis,cis-1,3,5-octatriene has been investigated, revealing activation parameters and primary deuterium kinetic isotope effects. This study provides insights into the transition-state structure of the isomerization process (Baldwin & Reddy, 1987).
Chemical Synthesis and Reactions
- Nickel Complex Induced CC-Linkage : A study on the reaction of nickel with carbon dioxide and 1,3,7-octatriene suggests that CO2 only attacks at the diene part of octatriene. This research highlights the potential for selective chemical synthesis involving 1,3,5-octatriene (Behr & Kanne, 1986).
- Bond Activation by Low Valent Ruthenium Complexes : Ruthenium complexes involving 1,3,5-octatriene are explored for their potential in catalytic processes, including bond cleavage reactions. This study contributes to the understanding of catalytic and bond activation properties of octatriene complexes (Komiya & Hirano, 2003).
Biological Applications
- Attractants of Marine Algae : Octatrienes, including 1,3,5-octatriene, have been identified as attractants of male gametes in marine brown algae. This discovery is significant in understanding the reproductive biology of marine species (Kajiwara, Kodama, & Hatanaka, 1980).
Polymerization and Catalysis
- Development of Catalyst for 1,3-Butadiene Dimerization : A study developed a highly selective and efficient catalyst for dimerizing 1,3-butadiene to 1,3,7-octatriene, demonstrating the potential of 1,3,5-octatriene in polymerization processes (Harkal et al., 2005).
properties
CAS RN |
33580-04-0 |
|---|---|
Product Name |
1,3,5-Octatriene |
Molecular Formula |
C8H12 |
Molecular Weight |
108.183 |
IUPAC Name |
(3E,5E)-octa-1,3,5-triene |
InChI |
InChI=1S/C8H12/c1-3-5-7-8-6-4-2/h3,5-8H,1,4H2,2H3/b7-5+,8-6+ |
SMILES |
CCC=CC=CC=C |
Purity |
90% min. |
synonyms |
1,3E,5E-Octatriene |
Origin of Product |
United States |
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